Cas no 95680-42-5 (3-Thia-7-azabicyclo[3.3.1]nonan-9-ol, 9-methyl-7-(phenylmethyl)-)

• Product Name: 3-Thia-7-azabicyclo[3.3.1]nonan-9-ol, 9-methyl-7-(phenylmethyl)-
• CAS No: 95680-42-5
• MF: C₁₅H₂₁NOS
• MW: 263.398342847824
• CID: 4354207
• Update Time: 2026-04-10

3-Thia-7-azabicyclo[3.3.1]nonan-9-ol, 9-methyl-7-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Thia-7-azabicyclo[3.3.1]nonan-9-ol, 9-methyl-7-(phenylmethyl)-

Additional information on 3-Thia-7-azabicyclo[3.3.1]nonan-9-ol, 9-methyl-7-(phenylmethyl)-

Research Brief on 3-Thia-7-azabicyclo[3.3.1]nonan-9-ol, 9-methyl-7-(phenylmethyl)- (CAS: 95680-42-5): Recent Advances and Applications

The compound 3-Thia-7-azabicyclo[3.3.1]nonan-9-ol, 9-methyl-7-(phenylmethyl)- (CAS: 95680-42-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic scaffold, characterized by a thia-aza-bridged framework, offers a versatile platform for drug discovery, particularly in the development of novel central nervous system (CNS) agents and antimicrobial compounds. Recent studies have explored its synthetic pathways, pharmacological properties, and mechanism of action, shedding light on its promising role in addressing unmet medical needs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a modulator of GABA_A receptors, suggesting its potential in treating anxiety and epilepsy disorders. The research team employed a combination of molecular docking and electrophysiological assays to elucidate the binding interactions of 95680-42-5 with specific receptor subunits. Their findings revealed a high-affinity binding profile, with notable selectivity for α2/α3-containing GABA_A receptors, which are clinically validated targets for anxiolytic drugs. This discovery positions the compound as a promising candidate for further preclinical development.

In parallel, investigations into the antimicrobial properties of 3-Thia-7-azabicyclo[3.3.1]nonan-9-ol derivatives have yielded encouraging results. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of 95680-42-5 exhibited potent activity against multidrug-resistant Staphylococcus aureus (MRSA) strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as confirmed through fluorescence microscopy and membrane potential assays. These findings open new avenues for combating antibiotic-resistant pathogens, a critical challenge in modern healthcare.

The synthetic accessibility of this scaffold has also been improved through recent methodological advancements. A novel asymmetric synthesis route, developed by a team at the University of Cambridge and published in Chemical Communications (2023), offers a more efficient and stereoselective approach to obtaining 95680-42-5 and its derivatives. This breakthrough in synthetic chemistry significantly enhances the feasibility of large-scale production and structure-activity relationship (SAR) studies, accelerating the drug discovery process for this class of compounds.

Looking forward, the unique pharmacological profile of 3-Thia-7-azabicyclo[3.3.1]nonan-9-ol, 9-methyl-7-(phenylmethyl)- suggests multiple therapeutic applications beyond its current exploration. Computational studies predict favorable blood-brain barrier penetration, supporting its potential as a CNS drug candidate. Additionally, preliminary data indicate possible applications in pain management and neurodegenerative disorders, though these avenues require further experimental validation. The compound's versatility, combined with recent synthetic and pharmacological advancements, positions it as a valuable scaffold in medicinal chemistry with significant potential for clinical translation.